Cas no 1228013-76-0 (Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro-)

• Product Name: Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro-
• CAS No: 1228013-76-0
• MF: C₆H₅BrN₄O
• MW: 229.034099340439
• CID: 4689536
• Update Time: 2025-06-09

Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro-
• 7-Bromo-3,4-dihydropyrazino[2,3-b]pyrazin-2(1H)-one

• Inchi： 1S/C6H5BrN4O/c7-3-1-8-5-6(10-3)11-4(12)2-9-5/h1H,2H2,(H,8,9)(H,10,11,12)
• InChI Key： POSGDJSZCUYKBF-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN=C1NCC(=O)N2

Additional information on Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro-

Comprehensive Overview of Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro- (CAS No. 1228013-76-0)

Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro- (CAS No. 1228013-76-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a pyrazino[2,3-b]pyrazine core with a bromo substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and other therapeutic pathways.

The compound's 7-bromo-3,4-dihydro modification enhances its reactivity, enabling selective functionalization for diverse chemical transformations. This property aligns with the growing demand for highly functionalized heterocycles in medicinal chemistry, a topic frequently searched in academic and industrial forums. Recent studies highlight its role in developing small-molecule probes for studying protein-protein interactions, a hot topic in precision medicine and AI-driven drug design.

From a synthetic perspective, CAS No. 1228013-76-0 is often discussed in the context of green chemistry and catalysis. Researchers are exploring eco-friendly protocols to optimize its production, addressing sustainability concerns—a key focus in modern chemical manufacturing. Its stability under various conditions also makes it a candidate for advanced material applications, such as organic semiconductors or metal-organic frameworks (MOFs), which are trending in nanotechnology searches.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques frequently queried by chemists. Its crystallographic data provides insights into molecular packing, relevant for solid-state chemistry enthusiasts. Additionally, its lipophilicity and hydrogen-bonding capacity are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions, a recurring theme in computational chemistry discussions.

In summary, Pyrazino[2,3-b]pyrazin-2(1H)-one, 7-bromo-3,4-dihydro- represents a versatile scaffold bridging multiple disciplines. Its relevance to drug discovery, sustainable synthesis, and material science ensures its prominence in contemporary research, answering frequent queries about heterocyclic building blocks and their real-world applications.